![molecular formula C20H21N3O2 B2909136 3-cyano-N-(4-(3-methoxypiperidin-1-yl)phenyl)benzamide CAS No. 1797278-77-3](/img/structure/B2909136.png)
3-cyano-N-(4-(3-methoxypiperidin-1-yl)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-cyano-N-(4-(3-methoxypiperidin-1-yl)phenyl)benzamide” is a chemical compound. It belongs to the class of organic compounds known as benzanilides, which are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring .
Synthesis Analysis
The synthesis of cyanoacetamides, such as “3-cyano-N-(4-(3-methoxypiperidin-1-yl)phenyl)benzamide”, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives .Chemical Reactions Analysis
Cyanoacetamide derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .Scientific Research Applications
Electrochemical Behavior and Organic Synthesis
The electrochemical properties of related cyano and benzamide derivatives have been studied, highlighting their potential in synthesizing complex organic molecules. For instance, the electrochemical behavior of unsymmetrical dihydropyridines, including those with cyano substituents, has been investigated, revealing pathways for synthesizing amino-benzonaphtyridine N-oxides and cyclic hydroxamic acids depending on the medium's pH (David et al., 1995).
Molecular Rearrangements
Cyano and benzamide groups are pivotal in molecular rearrangement studies, offering insights into synthetic routes for novel compounds. The O,N and N,N double rearrangement involving cyano compounds showcases the versatility of these groups in organic synthesis, leading to the formation of oxazin and diazin derivatives (Yokoyama et al., 1985).
Material Science and Luminescence
In material science, cyano and benzamide derivatives demonstrate unique luminescent properties. For example, different optical properties due to distinct stacking modes have been observed in 3-aryl-2-cyano acrylamide derivatives, which may have applications in developing new luminescent materials (Song et al., 2015).
Medicinal Chemistry and Drug Development
Corrosion Inhibition
The application of acrylamide derivatives, closely related to the chemical structure of interest, in corrosion inhibition, demonstrates the versatility of these compounds beyond biological systems. Research into synthetic acrylamide derivatives has shown effectiveness in inhibiting corrosion of metals in acidic solutions, highlighting potential industrial applications (Abu-Rayyan et al., 2022).
Mechanism of Action
Target of Action
The primary target of 3-cyano-N-(4-(3-methoxypiperidin-1-yl)phenyl)benzamide is the nuclear hormone receptor retinoic acid receptor-related orphan C2 (RORC2, also known as RORγt) . RORC2 is a promising target for the treatment of autoimmune diseases .
Mode of Action
3-Cyano-N-(4-(3-methoxypiperidin-1-yl)phenyl)benzamide acts as an inverse agonist of RORC2 . It binds to RORC2 with high affinity, inhibiting the production of IL-17, a key pro-inflammatory cytokine . This compound also shows selectivity against the related RORA and RORB receptor isoforms .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the IL-17 signaling pathway . By acting as an inverse agonist of RORC2, the compound reduces the production of IL-17 . This leads to a decrease in pro-inflammatory signaling, which can help alleviate symptoms of autoimmune diseases .
Pharmacokinetics
The compound demonstrates good metabolic stability and oral bioavailability . These properties are crucial for ensuring that the compound reaches its target in the body and exerts its therapeutic effects .
Result of Action
The molecular and cellular effects of the compound’s action include a reduction in IL-17 levels and a decrease in skin inflammation in a preclinical in vivo animal model upon oral administration . This suggests that the compound could potentially be used to treat autoimmune diseases characterized by overactive IL-17 signaling .
properties
IUPAC Name |
3-cyano-N-[4-(3-methoxypiperidin-1-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O2/c1-25-19-6-3-11-23(14-19)18-9-7-17(8-10-18)22-20(24)16-5-2-4-15(12-16)13-21/h2,4-5,7-10,12,19H,3,6,11,14H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PYIFGBKLEFSLKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CCCN(C1)C2=CC=C(C=C2)NC(=O)C3=CC=CC(=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.